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Compound of Interest

Compound Name: Methyl 2-(bromomethyl)acrylate

Cat. No.: B1362865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(bromomethyl)acrylate,

a key reagent in polymer chemistry and organic synthesis. This document outlines its chemical

and physical properties, safety information, detailed experimental protocols for its synthesis,

and its application in polymerization processes.

Chemical and Physical Properties
Methyl 2-(bromomethyl)acrylate, with the CAS number 4224-69-5, is a functionalized

monomer utilized in a variety of chemical transformations.[1][2][3][4][5] Its utility stems from the

presence of both a reactive acrylate group and a bromomethyl substituent, allowing for

sequential or concurrent polymerization and functionalization.
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Property Value

CAS Number 4224-69-5[1][2][4]

Molecular Formula C5H7BrO2[1][6]

Molecular Weight 179.01 g/mol [1][2][4][6]

Linear Formula H2C=C(CH2Br)CO2CH3[4]

Synonyms
Methyl α-(bromomethyl)acrylate, 2-

(Bromomethyl)acrylic acid methyl ester

Physical and Chemical Properties
Property Value Source

Appearance
Clear colorless to slightly

brownish liquid
[1]

Boiling Point 35-37 °C at 1.3 mmHg [1][2]

Density 1.489 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.490 [1][2]

Flash Point 173 °F (78.3 °C) [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Storage Temperature -20°C [1]

Stability Light Sensitive [1]

Safety and Handling
Methyl 2-(bromomethyl)acrylate is a hazardous substance and should be handled with

appropriate personal protective equipment in a well-ventilated fume hood.
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Hazard Class GHS Pictogram Hazard Statement
Precautionary
Statement

Skin

Corrosion/Irritation,

Category 2

GHS07
H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Serious Eye

Damage/Eye Irritation,

Category 1

GHS05
H318: Causes serious

eye damage

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Specific target organ

toxicity — Single

exposure, Category 3,

Respiratory system

GHS07
H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.

Experimental Protocols
Synthesis of Methyl 2-(bromomethyl)acrylate from
Methyl 2-(hydroxymethyl)acrylate
This protocol describes the synthesis of Methyl 2-(bromomethyl)acrylate via the bromination

of Methyl 2-(hydroxymethyl)acrylate using phosphorus tribromide.

Materials:

Methyl 2-(hydroxymethyl)acrylate (10.2 g)

Acetonitrile (150 mL)

Phosphorus tribromide (4 mL)
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Water

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

Dissolve 10.2 g of Methyl 2-(hydroxymethyl)acrylate in 150 mL of acetonitrile in a round-

bottom flask.

Slowly add 4 mL of phosphorus tribromide to the solution dropwise.

Stir the reaction mixture continuously for 4 hours at room temperature.[1][3]

After the reaction is complete, quench the reaction by carefully adding an appropriate

amount of water.

Remove the acetonitrile solvent by decompression distillation using a rotary evaporator.[1][3]

To the remaining residue, add 100 mL of water and extract the aqueous phase twice with

100 mL of ethyl acetate each time.[1][3]

Combine the organic phases and dry over anhydrous sodium sulfate.[1][3]

Concentrate the solution under reduced pressure to remove the solvent, yielding the final

product.[1][3]

Applications in Polymer Chemistry
Methyl 2-(bromomethyl)acrylate is a valuable monomer in polymer synthesis, particularly in

controlled radical polymerization techniques. It can act as a chain-transfer agent, enabling the

synthesis of functionalized macromonomers.[2][7] These macromonomers can be

subsequently used to create graft copolymers.[2][7]

One of the key applications is in Atom Transfer Radical Polymerization (ATRP), where the

bromine atom can be reversibly activated and deactivated, allowing for the controlled growth of
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polymer chains. This leads to polymers with well-defined molecular weights and low

polydispersity.

Visualized Workflow: Synthesis of Methyl 2-
(bromomethyl)acrylate
The following diagram illustrates the key steps in the synthesis of Methyl 2-
(bromomethyl)acrylate as detailed in the experimental protocol.
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Step 7 Final Product:
Methyl 2-(bromomethyl)acrylate

Step 8
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Caption: Synthesis workflow for Methyl 2-(bromomethyl)acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1362865#methyl-2-bromomethyl-acrylate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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